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Compound of Interest

Compound Name: Sulfallate-d10
CAS No.: 1794760-34-1
Cat. No.: B587500
Get Quote
. J

Executive Summary

Sulfallate-d10 is the isotopically labeled analog of the herbicide Sulfallate (CDEC). It serves as
a critical internal standard for mass spectrometry (LC-MS/MS, GC-MS), compensating for
matrix effects and extraction losses. Its reliability depends entirely on maintaining isotopic
integrity (preventing D/H exchange) and chemical stability (preventing hydrolysis and
photolysis).

Core Recommendation: Store neat Sulfallate-d10 at -20°C or lower, protected from light and
moisture, under an inert atmosphere (Argon/Nitrogen). Under these conditions, the shelf life
typically exceeds 3 years.

Chemical Profile & Isotopic Considerations

Understanding the molecule's structure is the first step in predicting its degradation behavior.
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Property Specification

Compound Name Sulfallate-d10 (Diethyl-d10)

) 2-chloroallyl N,N-
Chemical Name ) o
bis(pentadeuteroethyl)dithiocarbamate

CAS Number (Unlabeled) 95-06-7

Molecular Formula CsH4D10CINS:2

Molecular Weight ~233.85 g/mol (vs. 223.79 g/mol for native)
Physical State Amber oil or low-melting solid

Deuterium atoms located on the two ethyl

Isotopic Labelin
p 9 groups (-C2Ds).[1][2]

Isotopic Stability Insight: The deuterium labels are located on the ethyl groups attached to the
nitrogen. Unlike acidic protons (e.g., -OH, -NH), these alkyl-deuteriums are non-exchangeable
in neutral protic solvents (like Methanol) under normal conditions. However, extreme pH or
enzymatic activity can catalyze exchange or degradation.

Degradation Mechanisms

Sulfallate-d10 is susceptible to three primary degradation pathways. Understanding these
allows researchers to mitigate risks during storage and sample preparation.

Hydrolysis (The Primary Threat)

Dithiocarbamate esters are chemically reactive.[1][2][3][4][5][6][7]

» Alkaline Conditions (pH > 8): Rapid hydrolysis occurs. The hydroxide ion attacks the
thiocarbonyl carbon, cleaving the ester to release Diethylamine-d10, Carbon Disulfide (CS2),
and 2-Chloroallyl alcohol.

» Acidic Conditions (pH < 4): Slower decomposition compared to base, but eventually leads to
cleavage into the amine salt and CSa.

o Neutral Conditions: Most stable.
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Photolysis

Sulfallate absorbs UV light. Exposure to sunlight or intense laboratory lighting generates radical
species, leading to the formation of 2-chloroacrolein and sulfur oxides. The half-life in vapor
phase under sunlight is approximately 4 hours.[2][3]

Oxidation

Sulfur atoms in the dithiocarbamate moiety are prone to oxidation, forming sulfoxides or
disulfides if exposed to air for prolonged periods.

Pathway Visualization

The following diagram maps the degradation logic and checkpoints.

Prevention Strategy
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Caption: Degradation pathways of Sulfallate-d10 showing critical control points (Light and pH)
leading to specific breakdown products.

Storage Protocols
Neat Standard (Long-Term Storage)

o Container: Amber glass vial with a Teflon-lined screw cap.
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e Atmosphere: Flush headspace with Argon or Nitrogen before sealing.
o Temperature:-20°C (Freezer).

» Desiccation: Store the vial inside a secondary container (jar) with desiccant packs to prevent
moisture condensation upon thawing.

Working Solutions (Short-Term)

» Solvent Choice:
o Preferred:Acetonitrile (Aprotic, minimizes hydrolysis risk).
o Acceptable: Methanol (Protic, but stable if neutral and cold).
o Avoid: Water, basic buffers, or acidified solvents for long-term storage.

« Concentration: Higher concentrations (>100 pg/mL) are generally more stable than dilute
solutions.

« Stability Window:
o At -20°C: 6-12 months.
o At 4°C: 1 month.

o Room Temp: < 24 hours.

Condition Recommended Forbidden

Temperature -20°C £ 5°C > 25°C (Room Temp)

Light Dark / Amber Glass Direct Sunlight / UV
Atmosphere Inert Gas (Ar/N2) Air (Oxygen/Moisture)
Solvent Acetonitrile, Methanol Water, Basic Buffers (pH > 7)

Shelf Life & Self-Validating Protocols
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Do not rely solely on the printed expiration date. Use the following Self-Validating System to
verify integrity before critical assays.

The "Isotopic Purity Check" (LC-MS/MS)

Before using a stored stock solution, run a quick scan to ensure no "d0" (unlabeled) Sulfallate
has formed or contaminated the standard, and that the signal intensity hasn't dropped due to
degradation.

Protocol:

Prepare: Dilute Sulfallate-d10 stock to 100 ng/mL in Acetonitrile.

Inject: 5 pL into LC-MS/MS.

Monitor Transitions:

o Target (d10): Precursor ~234 — Product (Quantifier).

o Contaminant (d0): Precursor ~224 — Product.

Criteria: The dO peak area must be < 0.5% of the d10 peak area.

Chemical Purity Check (Full Scan)

e Scan Range: 50-300 m/z.
e Look for:
o Peak at m/z ~76 (CSz2).
o Peak at m/z ~83 (Diethylamine-d10 fragment).
» Result: Presence of these low-mass peaks indicates hydrolysis.

Analytical Workflow Integration

The following diagram illustrates how to integrate the stability checks into a routine analytical
workflow.
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Remove Sulfallate-d10
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Caption: Decision tree for handling Sulfallate-d10 standards, ensuring only validated materials
enter the analytical stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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